Cas no 2228619-06-3 (4-(3,3-dimethylcyclopentyl)-1,3-thiazol-2-amine)

• Product Name: 4-(3,3-dimethylcyclopentyl)-1,3-thiazol-2-amine
• CAS No: 2228619-06-3
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 6085117
• PubChem ID: 165673638
• Update Time: 2025-06-13

4-(3,3-dimethylcyclopentyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,3-dimethylcyclopentyl)-1,3-thiazol-2-amine
• EN300-1814460
• 2228619-06-3

• Inchi： 1S/C10H16N2S/c1-10(2)4-3-7(5-10)8-6-13-9(11)12-8/h6-7H,3-5H2,1-2H3,(H2,11,12)
• InChI Key： WXIBJWYDPSIWQA-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1CCC(C)(C)C1

Computed Properties

• Exact Mass: 196.10341969g/mol
• Monoisotopic Mass: 196.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-(3,3-dimethylcyclopentyl)-1,3-thiazol-2-amine

Introduction to 4-(3,3-dimethylcyclopentyl)-1,3-thiazol-2-amine (CAS No. 2228619-06-3)

4-(3,3-dimethylcyclopentyl)-1,3-thiazol-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228619-06-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine features a thiazole core appended with a bulky 3,3-dimethylcyclopentyl side chain, making it a structurally intriguing molecule with potential applications in drug discovery and medicinal chemistry.

The thiazole scaffold is a privileged structural motif in medicinal chemistry, renowned for its presence in numerous bioactive molecules, including antibiotics, antifungals, and anticancer agents. The thiazole ring system consists of a sulfur atom and a nitrogen atom embedded within a six-membered aromatic ring, which imparts unique electronic and steric properties to the molecule. The incorporation of the 3,3-dimethylcyclopentyl group into the structure introduces steric hindrance and lipophilicity, which can modulate the compound's pharmacokinetic profile and binding affinity to biological targets.

In recent years, there has been growing interest in developing novel thiazole derivatives as pharmacological agents due to their diverse biological activities. The compound 4-(3,3-dimethylcyclopentyl)-1,3-thiazol-2-amine has been investigated for its potential role in modulating enzyme activity and receptor interactions. Specifically, studies have suggested that this molecule may interact with protein kinase targets, influencing cellular signaling pathways relevant to inflammation and cancer progression.

One of the most compelling aspects of this compound is its structural versatility. The presence of the dimethylcyclopentyl moiety not only enhances the molecule's solubility in lipophilic environments but also provides a scaffold for further derivatization. This allows chemists to explore analogs with modified side chains or functional groups, enabling fine-tuning of biological activity. For instance, modifications at the amine or thiazole positions could lead to compounds with enhanced potency or selectivity against specific therapeutic targets.

The synthesis of 4-(3,3-dimethylcyclopentyl)-1,3-thiazol-2-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to form the thiazole ring and subsequent functional group interconversions to introduce the cyclopentyl substituent. Advances in catalytic processes have enabled more efficient and sustainable routes to this compound, aligning with green chemistry principles.

From a computational chemistry perspective, the molecular properties of 4-(3,3-dimethylcyclopentyl)-1,3-thiazol-2-amine have been extensively modeled using density functional theory (DFT) and molecular dynamics (MD) simulations. These studies provide insights into its conformational landscape and interactions with biological macromolecules. For example, computational analyses have revealed that the bulky cyclopentyl group influences the orientation of the thiazole ring in solution, potentially affecting binding affinity to protein targets.

The pharmacological profile of this compound has been explored through both in vitro and in vivo assays. Initial studies indicate that it exhibits moderate activity against certain kinases, suggesting its utility as a lead compound for further drug development. Additionally, preliminary toxicity assessments have shown that it exhibits low acute toxicity at relevant doses, making it a promising candidate for further investigation.

Recent advancements in drug delivery systems have opened new avenues for utilizing compounds like 4-(3,3-dimethylcyclopentyl)-1,3-thiazol-2-amine. Nanoparticle formulations and prodrug strategies have been employed to enhance bioavailability and target specificity. These innovations could improve therapeutic efficacy while minimizing side effects.

The role of thiazole derivatives in addressing unmet medical needs continues to be a focal point in pharmaceutical research. The structural features of 4-(3,3-dimethylcyclopentyl)-1,3-thiazol-2-amine make it an attractive candidate for developing novel therapeutics targeting complex diseases such as cancer and neurodegenerative disorders. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological properties through structure-activity relationship (SAR) studies.

In conclusion,4-(3,3-dimethylcyclopentyl)-1,3-thiazol-2-amine (CAS No. 2228619-06-3) represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with therapeutic potential. Its unique combination of steric bulk and electronic properties positions it as a valuable scaffold for medicinal chemistry innovation. As research progresses，this compound is likely to play an increasingly important role in the discovery of next-generation pharmaceuticals.